Cas no 2171579-09-0 (4-amino-2-3-(dimethylamino)propyl-1,2-oxazolidin-3-one)

• Product Name: 4-amino-2-3-(dimethylamino)propyl-1,2-oxazolidin-3-one
• CAS No: 2171579-09-0
• MF: C₈H₁₇N₃O₂
• MW: 187.239481687546
• CID: 5565158
• PubChem ID: 165594078
• Update Time: 2025-05-23

4-amino-2-3-(dimethylamino)propyl-1,2-oxazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-[3-(dimethylamino)propyl]-1,2-oxazolidin-3-one
• EN300-1645828
• 2171579-09-0
• 4-amino-2-3-(dimethylamino)propyl-1,2-oxazolidin-3-one

• Inchi： 1S/C8H17N3O2/c1-10(2)4-3-5-11-8(12)7(9)6-13-11/h7H,3-6,9H2,1-2H3
• InChI Key： IEERGIJVFJPLAJ-UHFFFAOYSA-N
• SMILES： O1CC(C(N1CCCN(C)C)=O)N

Computed Properties

• Exact Mass: 187.132076794g/mol
• Monoisotopic Mass: 187.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 58.8Ų

Additional information on 4-amino-2-3-(dimethylamino)propyl-1,2-oxazolidin-3-one

Introduction to 4-amino-2-3-(dimethylamino)propyl-1,2-oxazolidin-3-one (CAS No. 2171579-09-0)

4-amino-2-3-(dimethylamino)propyl-1,2-oxazolidin-3-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and versatile reactivity. This heterocyclic compound belongs to the oxazolidinone class, which has garnered considerable attention due to its broad spectrum of biological activities. The molecular structure of this compound incorporates both amino and dimethylamino functional groups, as well as an oxazolidinone ring, which collectively contribute to its pharmacological potential.

The chemical formula of 4-amino-2-3-(dimethylamino)propyl-1,2-oxazolidin-3-one can be represented as C9H16N4O2, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of multiple nitrogen atoms in its structure underscores its potential role as a ligand or intermediate in the synthesis of more complex molecules. This compound’s oxazolidinone core is particularly noteworthy, as it is a privileged scaffold in medicinal chemistry, frequently employed in the development of drugs targeting various therapeutic areas.

One of the most compelling aspects of 4-amino-2-3-(dimethylamino)propyl-1,2-oxazolidin-3-one is its versatility in drug design. The amino and dimethylamino substituents provide opportunities for further functionalization, enabling chemists to tailor the molecule for specific biological targets. In recent years, there has been growing interest in oxazolidinone derivatives due to their ability to interact with biological macromolecules in unique ways. This has led to their exploration as scaffolds for antibiotics, antivirals, and anti-inflammatory agents.

Recent research has highlighted the potential of 4-amino-2-3-(dimethylamino)propyl-1,2-oxazolidin-3-one in the development of novel therapeutic agents. For instance, studies have demonstrated its efficacy in inhibiting certain enzymes implicated in inflammatory responses. The compound’s ability to modulate enzyme activity makes it a promising candidate for drugs targeting chronic inflammatory diseases. Furthermore, its structural features suggest that it may exhibit inhibitory effects on proteases and kinases, which are key targets in cancer therapy.

The synthesis of 4-amino-2-3-(dimethylamino)propyl-1,2-oxazolidin-3-one involves multi-step organic reactions that require precise control over reaction conditions. The oxazolidinone ring is typically formed through cyclocondensation reactions involving appropriate precursors. The introduction of the amino and dimethylamino groups often involves nucleophilic substitution or reductive amination techniques. These synthetic pathways highlight the compound’s complexity and the expertise required to produce it in high yields and purity.

In terms of pharmacokinetic properties, 4-amino-2-3-(dimethylamino)propyl-1,2-oxazolidin-3-one exhibits interesting characteristics that make it an attractive candidate for drug development. Preliminary studies suggest that it has good solubility in aqueous media, which is advantageous for formulation into oral or injectable medications. Additionally, its stability under various pH conditions indicates potential for diverse administration routes. These properties are critical factors that pharmaceutical companies consider when evaluating a compound’s suitability for clinical development.

The therapeutic applications of 4-amino-2-3-(dimethylamino)propyl-1,2-oxazolidin-3-one are still being explored, but preliminary findings are promising. Researchers are investigating its potential as an anti-inflammatory agent by examining its effects on cytokine production and inflammatory pathways. Moreover, its structural similarity to known bioactive molecules suggests that it may have additional therapeutic uses beyond inflammation modulation. As more data becomes available on its biological activity and safety profile, its potential applications are likely to expand.

The role of computational chemistry in understanding the behavior of 4-amino-2-3-(dimethylamino)propyl-1,2-oxazolidin-3-one cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into its mechanism of action and help guide the design of derivatives with enhanced potency and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

The future prospects for 4-amino--(dimethylamino)propyl--1--(dimethylamino)propyl--(dimethylamino)propyl--(dimethylammonium)--(dihydrogen phosphate)--(dihydrate) are bright given its promising biological activities and synthetic accessibility. As research continues to uncover new therapeutic applications and refine synthetic methodologies, this compound is poised to play a significant role in the next generation of pharmaceuticals. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into tangible medical breakthroughs.